Cas no 573670-29-8 (N-(4-Anilinobutyl)-N-ethyl-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-(4-Anilinobutyl)-N-ethyl-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 573670-29-8
• MF: C₂₁H₃₀N₂O₂S
• MW: 374.540104389191
• CID: 2832848
• PubChem ID: 71441071
• Update Time: 2025-04-21

N-(4-Anilinobutyl)-N-ethyl-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Anilinobutyl)-N-ethyl-2,4,6-trimethylbenzene-1-sulfonamide
• DTXSID40850021
• 573670-29-8

• Inchi： 1S/C21H30N2O2S/c1-5-23(14-10-9-13-22-20-11-7-6-8-12-20)26(24,25)21-18(3)15-17(2)16-19(21)4/h6-8,11-12,15-16,22H,5,9-10,13-14H2,1-4H3
• InChI Key： KXIRRHBBIMUOBH-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(CC)CCCCNC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.20279938Da
• Monoisotopic Mass: 374.20279938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.8Ų